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Compound of Interest

Compound Name: Isooctyl hydrogen succinate

Cat. No.: B15177637

Isooctyl Hydrogen Succinate: A Review of
Applications and Limitations

A comprehensive review of the available scientific literature reveals a significant lack of detailed
information regarding the applications, limitations, and experimental data for isooctyl
hydrogen succinate. While basic chemical identifiers are available, in-depth studies
comparing its performance to other alternatives, along with specific experimental protocols and
biological pathway interactions, are not present in the public domain.

Chemical Identity

To provide a foundational understanding, the basic chemical properties of isooctyl hydrogen
succinate have been identified through chemical databases.

Property Value

CAS Number 94248-72-3[1][2]

Molecular Formula C12H2204[1][2]

Molecular Weight 230.30 g/mol [1][2]

Synonyms Butanedioic acid, monoisooctyl ester[2]
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Applications and Research Context

The broader family of succinate esters has been investigated for various applications, including
as plasticizers and in the synthesis of other chemical compounds. For instance, dialkyl
succinates are explored as alternatives to phthalate plasticizers. The synthesis of these related
compounds often involves the esterification of succinic acid with alcohols.

While specific applications for isooctyl hydrogen succinate are not detailed in the available
literature, related succinate derivatives have been studied in the context of drug delivery. For
example, chitosan succinate and tocopheryl succinate have been investigated as potential
matrices for drug delivery systems. These studies, however, do not provide data directly
applicable to isooctyl hydrogen succinate.

Limitations and Toxicity

There is a notable absence of toxicological studies and safety data specifically for isooctyl
hydrogen succinate in the reviewed literature. General safety data sheets for related
compounds, such as isooctyl alcohol, provide hazard information for the precursor chemical but
not for the final ester. Without specific studies, a thorough assessment of the limitations and
potential toxicity of isooctyl hydrogen succinate cannot be provided.

Comparative Data and Experimental Protocols

A critical gap exists in the scientific literature regarding comparative studies of isooctyl
hydrogen succinate against other chemical alternatives. The user's core requirement for
tables of quantitative data and detailed experimental methodologies cannot be fulfilled due to
the lack of published research. Similarly, no information was found on signaling pathways or
specific experimental workflows involving isooctyl hydrogen succinate that would necessitate
the creation of Graphviz diagrams.

Conclusion

In conclusion, while the chemical identity of isooctyl hydrogen succinate is established, there
is a profound lack of publicly available scientific information on its applications, limitations, and
performance in comparison to other substances. The absence of experimental data, detailed
methodologies, and toxicological studies prevents a comprehensive review as requested.
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Further research and publication in peer-reviewed journals would be necessary to build a body
of knowledge around this specific chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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